Cas no 1153977-87-7 (3-(2-Methylpropyl)-1,2,4-thiadiazol-5-amine)

• Product Name: 3-(2-Methylpropyl)-1,2,4-thiadiazol-5-amine
• CAS No: 1153977-87-7
• MF: C₆H₁₁N₃S
• MW: 157.236639261246
• CID: 5050740
• PubChem ID: 43556076
• Update Time: 2025-06-28

3-(2-Methylpropyl)-1,2,4-thiadiazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2-methylpropyl)-1,2,4-thiadiazol-5-amine
• Z2831987868
• 3-(2-Methylpropyl)-1,2,4-thiadiazol-5-amine

• Inchi： 1S/C6H11N3S/c1-4(2)3-5-8-6(7)10-9-5/h4H,3H2,1-2H3,(H2,7,8,9)
• InChI Key： AUJXTNPXLGSBDK-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(CC(C)C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 107
• XLogP3: 2
• Topological Polar Surface Area: 80

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiadiazoles

Additional information on 3-(2-Methylpropyl)-1,2,4-thiadiazol-5-amine

Introduction to 3-(2-Methylpropyl)-1,2,4-thiadiazol-5-amine (CAS No. 1153977-87-7) and Its Emerging Applications in Chemical Biology

The compound 3-(2-Methylpropyl)-1,2,4-thiadiazol-5-amine (CAS No. 1153977-87-7) represents a fascinating class of heterocyclic molecules that have garnered significant attention in the field of chemical biology and pharmaceutical research. Thiadiazole derivatives are well-known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The structural motif of this compound, featuring a thiadiazole ring system appended with an amine group and an isobutyl substituent, endows it with unique physicochemical properties that make it a promising candidate for further investigation.

In recent years, the exploration of thiadiazole-based compounds has expanded dramatically, driven by their versatility in modulating biological pathways. The 3-(2-Methylpropyl)-1,2,4-thiadiazol-5-amine structure combines the electron-deficient thiadiazole core with a bulky isobutyl group, which can influence both the electronic properties of the molecule and its interactions with biological targets. This balance between steric hindrance and electronic effects has been leveraged in the design of novel pharmacophores targeting various diseases.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The thiadiazole ring is a privileged structure in medicinal chemistry due to its ability to engage in multiple hydrogen bonding interactions and its stability under various physiological conditions. The presence of the amine group at the 5-position provides a handle for further derivatization, allowing chemists to fine-tune the molecule’s properties for specific applications. For instance, modifications at this position can alter the compound’s solubility, bioavailability, and binding affinity to biological targets.

Recent studies have highlighted the therapeutic potential of 3-(2-Methylpropyl)-1,2,4-thiadiazol-5-amine in addressing inflammatory and autoimmune disorders. The thiadiazole core has been shown to inhibit key enzymes involved in pro-inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Furthermore, the amine group can serve as a linker for developing dual-action compounds that simultaneously modulate multiple disease-related targets. This approach has been particularly effective in preclinical models of chronic inflammation.

The isobutyl substituent at the 3-position of the thiadiazole ring adds an additional layer of complexity to the molecule’s behavior. This bulky group can prevent non-specific interactions by sterically hindering access to binding pockets while also influencing electronic distributions across the ring system. Such structural features are critical for achieving high selectivity in drug design, minimizing off-target effects and enhancing therapeutic efficacy.

From a synthetic chemistry perspective, 3-(2-Methylpropyl)-1,2,4-thiadiazol-5-amine exemplifies an elegant example of heterocyclic chemistry. The synthesis involves multi-step reactions that showcase the power of transition metal-catalyzed cross-coupling and cyclization strategies. These synthetic methodologies not only provide access to this compound but also serve as templates for generating libraries of structurally diverse thiadiazole derivatives for high-throughput screening.

The pharmacokinetic profile of 3-(2-Methylpropyl)-1,2,4-thiadiazol-5-amine is another area of active investigation. Computational modeling has been employed to predict its metabolic stability and distribution within biological systems. These studies suggest that the compound exhibits moderate oral bioavailability and favorable tissue distribution patterns suitable for systemic therapy. Additionally, preliminary toxicology assessments indicate that it demonstrates acceptable safety margins at therapeutic doses.

In conclusion,3-(2-Methylpropyl)-1,2,4-thiadiazol-5-amine (CAS No. 1153977-87-7) represents a structurally intriguing molecule with significant potential in chemical biology and drug discovery. Its unique combination of electronic and steric features makes it an attractive scaffold for developing novel therapeutics targeting inflammation-related diseases and beyond. As research continues to uncover new applications for thiadiazole derivatives,3-(2-Methylpropyl)-1,2,4-thiadiazol-5-amine is poised to play a pivotal role in shaping future pharmacological strategies.